5-chloro-N-[4-(diethylamino)-2-methylphenyl]-2-methoxybenzamide

• Molecular Formula: C19H23ClN2O2
• Molecular Weight: 346.8 g/mol
• IUPAC Name: 5-chloro-N-[4-(diethylamino)-2-methylphenyl]-2-methoxybenzamide
• InChI: InChI=1S/C19H23ClN2O2/c1-5-22(6-2)15-8-9-17(13(3)11-15)21-19(23)16-12-14(20)7-10-18(16)24-4/h7-12H,5-6H2,1-4H3,(H,21,23)
• InChI Key: RDUBDLBMLJIHJO-UHFFFAOYSA-N
• SMILES: CCN(CC)C1=CC(=C(C=C1)NC(=O)C2=C(C=CC(=C2)Cl)OC)C

Description

5-chloro-N-[4-(diethylamino)-2-methylphenyl]-2-methoxybenzamide, also known as CDMB, is a chemical compound that has gained attention in the scientific community due to its potential applications in research and medicine. CDMB is a benzamide derivative that is primarily used as a tool compound to study the function of proteins and enzymes in biological systems.

Mechanism of Action

5-chloro-N-[4-(diethylamino)-2-methylphenyl]-2-methoxybenzamide exerts its inhibitory effects on enzymes by binding to their active sites and preventing the catalytic activity of the enzyme. The binding of 5-chloro-N-[4-(diethylamino)-2-methylphenyl]-2-methoxybenzamide to HDACs and sirtuins alters the acetylation and deacetylation of histones, which affects gene expression and cellular metabolism.
Biochemical and Physiological Effects:
5-chloro-N-[4-(diethylamino)-2-methylphenyl]-2-methoxybenzamide has been shown to have various biochemical and physiological effects on cells and tissues. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, which makes it a potential anticancer agent. 5-chloro-N-[4-(diethylamino)-2-methylphenyl]-2-methoxybenzamide has also been shown to improve glucose homeostasis and insulin sensitivity in animal models, which suggests its potential as a treatment for diabetes.

Advantages and Limitations for Lab Experiments

5-chloro-N-[4-(diethylamino)-2-methylphenyl]-2-methoxybenzamide is a useful tool compound for studying the function of proteins and enzymes in biological systems. It is relatively easy to synthesize and purify, and it has a high potency and selectivity for its target enzymes. However, 5-chloro-N-[4-(diethylamino)-2-methylphenyl]-2-methoxybenzamide has some limitations for lab experiments. It is not suitable for in vivo studies due to its poor solubility and bioavailability. Additionally, 5-chloro-N-[4-(diethylamino)-2-methylphenyl]-2-methoxybenzamide may have off-target effects on other enzymes and proteins, which can complicate data interpretation.

Future Directions

There are several future directions for the use of 5-chloro-N-[4-(diethylamino)-2-methylphenyl]-2-methoxybenzamide in scientific research. One potential direction is the development of more potent and selective inhibitors of HDACs and sirtuins based on the structure of 5-chloro-N-[4-(diethylamino)-2-methylphenyl]-2-methoxybenzamide. Another direction is the use of 5-chloro-N-[4-(diethylamino)-2-methylphenyl]-2-methoxybenzamide as a tool compound to study the role of HDACs and sirtuins in other diseases, such as cardiovascular disease and inflammation. Additionally, 5-chloro-N-[4-(diethylamino)-2-methylphenyl]-2-methoxybenzamide may have potential applications in drug discovery and development for the treatment of cancer, diabetes, and other diseases.

Synthesis Methods

5-chloro-N-[4-(diethylamino)-2-methylphenyl]-2-methoxybenzamide can be synthesized through a multi-step process that involves the reaction of 5-chloro-2-methoxybenzoic acid with thionyl chloride to form 5-chloro-2-methoxybenzoyl chloride. The resulting compound is then reacted with 4-(diethylamino)-2-methylphenol to form 5-chloro-N-[4-(diethylamino)-2-methylphenyl]-2-methoxybenzamide. The purity and yield of 5-chloro-N-[4-(diethylamino)-2-methylphenyl]-2-methoxybenzamide can be improved through various purification techniques, such as recrystallization and column chromatography.

Scientific Research Applications

5-chloro-N-[4-(diethylamino)-2-methylphenyl]-2-methoxybenzamide has been used extensively in scientific research as a tool compound to study the function of proteins and enzymes in biological systems. It has been shown to inhibit the activity of various enzymes, including histone deacetylases (HDACs) and sirtuins, which are involved in regulating gene expression and cellular metabolism. 5-chloro-N-[4-(diethylamino)-2-methylphenyl]-2-methoxybenzamide has also been used to study the role of HDACs and sirtuins in cancer, neurodegenerative diseases, and aging.